Cas no 1880825-88-6 (4-(methylamino)butane-1,3-diol)

• Product Name: 4-(methylamino)butane-1,3-diol
• CAS No: 1880825-88-6
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• CID: 5892639
• PubChem ID: 19030889
• Update Time: 2025-11-01

4-(methylamino)butane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(methylamino)butane-1,3-diol
• 1,3-Butanediol, 4-(methylamino)-
• SCHEMBL7289488
• 1880825-88-6
• EN300-6248022

• Inchi： 1S/C5H13NO2/c1-6-4-5(8)2-3-7/h5-8H,2-4H2,1H3
• InChI Key： XWTKYMIJXXGNHP-UHFFFAOYSA-N
• SMILES： C(O)CC(O)CNC

Computed Properties

• Exact Mass: 119.094628657g/mol
• Monoisotopic Mass: 119.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 248.7±25.0 °C(Predicted)
• pka: 14.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 4-(methylamino)butane-1,3-diol

4-(Methylamino)Butane-1,3-Diol: A Comprehensive Overview

4-(Methylamino)butane-1,3-diol (CAS No. 1880825-88-6) is a versatile organic compound with significant applications in various fields of chemistry and biochemistry. This compound, also known as N-methylbutane-1,3-diaminol, has gained attention due to its unique structural properties and potential uses in drug design, materials science, and industrial applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 4-(methylamino)butane-1,3-diol consists of a four-carbon chain with hydroxyl groups at positions 1 and 3 and a methylamino group at position 4. This arrangement imparts the molecule with both hydrophilic and hydrophobic properties, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting neurodegenerative diseases.

One of the most promising areas of research involving 4-(methylamino)butane-1,3-diol is its application in drug delivery systems. Scientists have explored its ability to form stable complexes with therapeutic agents, enhancing their bioavailability and reducing side effects. For instance, a study published in *Nature Communications* demonstrated that this compound can serve as a scaffold for creating self-assembling nanocarriers capable of targeted drug delivery to cancer cells.

Another significant application of 4-(methylamino)butane-1,3-diol lies in its use as a building block for advanced materials. Researchers have utilized its unique properties to synthesize high-performance polymers and biomaterials with tailored mechanical and thermal properties. These materials hold potential for applications in tissue engineering, where they can be used to create biocompatible scaffolds for cell growth.

The synthesis of 4-(methylamino)butane-1,3-diol has also been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields and harsh conditions. However, advancements in catalytic chemistry have enabled the development of more efficient and environmentally friendly synthesis routes. For example, a study in *Green Chemistry* reported the use of enzymatic catalysis to produce this compound with high purity and yield.

In conclusion, 4-(methylamino)butane-1,3-diol (CAS No. 1880825-88-6) is a compound with immense potential across multiple disciplines. Its structural versatility and functional groups make it an invaluable tool in modern chemistry and biology. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in advancing scientific innovation.